![molecular formula C12H8BrFS B6258342 1-[(3-bromophenyl)sulfanyl]-4-fluorobenzene CAS No. 170690-99-0](/img/no-structure.png)
1-[(3-bromophenyl)sulfanyl]-4-fluorobenzene
Overview
Description
“1-[(3-bromophenyl)sulfanyl]-4-fluorobenzene” is a chemical compound with the linear formula C15H12BrFOS . It has a molecular weight of 339.229 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “1-[(3-bromophenyl)sulfanyl]-4-fluorobenzene” consists of a bromophenyl group, a fluorophenyl group, and a sulfanyl group . The exact structure would require more specific information or computational chemistry analysis.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(3-bromophenyl)sulfanyl]-4-fluorobenzene involves the reaction of 3-bromothiophenol with 4-fluorobenzyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3-bromothiophenol", "4-fluorobenzyl chloride", "Base (e.g. potassium carbonate)", "Solvent (e.g. DMF or DMSO)" ], "Reaction": [ "Add 3-bromothiophenol to a reaction flask containing the base and solvent.", "Heat the mixture to reflux and stir for several hours.", "Add 4-fluorobenzyl chloride dropwise to the reaction mixture and continue stirring for several more hours.", "Allow the reaction mixture to cool and then filter the resulting solid.", "Wash the solid with a suitable solvent (e.g. ethanol or water) and dry under vacuum to obtain the desired product." ] } | |
CAS RN |
170690-99-0 |
Product Name |
1-[(3-bromophenyl)sulfanyl]-4-fluorobenzene |
Molecular Formula |
C12H8BrFS |
Molecular Weight |
283.2 |
Purity |
95 |
Origin of Product |
United States |
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